N-(5-chloro-2,4-dimethoxyphenyl)-2-((4-oxo-3-(3-(piperidin-1-yl)propyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[4-oxo-3-(3-piperidin-1-ylpropyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H29ClN4O4S2/c1-32-19-14-20(33-2)18(13-16(19)25)26-21(30)15-35-24-27-17-7-12-34-22(17)23(31)29(24)11-6-10-28-8-4-3-5-9-28/h7,12-14H,3-6,8-11,15H2,1-2H3,(H,26,30)
• InChI Key: KZWNRBCOVZDWCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CSC2=NC3=C(C(=O)N2CCCN4CCCCC4)SC=C3)Cl)OC
• Molecular Formula: C24H29ClN4O4S2
• Molecular Weight: 537.1 g/mol
• CAS No.: 1795441-52-9

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-((4-oxo-3-(3-(piperidin-1-yl)propyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H29ClN4O4S2 and its molecular weight is 537.09. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research in this area primarily focuses on synthesizing new heterocyclic compounds that exhibit significant biological activities, such as anti-inflammatory, analgesic, and antimicrobial effects. For example, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized and shown to act as COX inhibitors with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

Several studies have explored the synthesis of new pyrimidinone, oxazinone, and other derivatives fused with thiophene rings, demonstrating good antibacterial and antifungal activities. These activities are comparable to those of standard drugs, highlighting the potential of these compounds in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anti-inflammatory and Analgesic Properties

The anti-inflammatory and analgesic properties of synthesized heterocyclic compounds have been a significant area of research. These compounds, derived from various chemical reactions and structural modifications, show promising results in inhibiting COX enzymes and providing protection against edema, offering potential pathways for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential Therapeutic Agents

The exploration of novel compounds as potential therapeutic agents, especially in treating diseases like type 2 diabetes mellitus, is an ongoing research focus. Fused-pyrimidine derivatives, for instance, have been identified as potent GPR119 agonists with the potential to improve glucose tolerance, underscoring the significance of heterocyclic compounds in medical research (Negoro, Yonetoku, Moritomo, Hayakawa, Iikubo, Yoshida, Takeuchi, & Ohta, 2012).